Cas no 1804030-76-9 (3-Amino-4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine
• CAS No: 1804030-76-9
• MF: C₈H₁₀F₃N₃O₂
• MW: 237.17911195755
• CID: 4930778
• Update Time: 2025-10-30

3-Amino-4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H10F3N3O2/c1-15-7-6(13)4(2-12)5(3-14-7)16-8(9,10)11/h3H,2,12-13H2,1H3
• InChI Key： MOLGDCDSYVBJDK-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(=C1CN)N)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 1.1
• Topological Polar Surface Area: 83.4

Additional information on 3-Amino-4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine

Introduction to 3-Amino-4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1804030-76-9)

3-Amino-4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine, identified by the CAS number 1804030-76-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological potential. The unique structural features of this molecule, including its amino, methoxy, and trifluoromethoxy substituents, contribute to its distinctive chemical properties and make it a valuable scaffold for drug discovery and development.

The pyridine ring in 3-Amino-4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine serves as a core structure that is frequently modified in the synthesis of bioactive molecules. Pyridines are known for their ability to interact with biological targets such as enzymes and receptors, making them ideal candidates for developing therapeutic agents. The presence of multiple functional groups on this compound enhances its reactivity and allows for further chemical modifications, which can be tailored to optimize its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in the development of novel pyridine derivatives as potential drugs due to their broad spectrum of biological activities. For instance, studies have demonstrated that pyridine-based compounds can exhibit antimicrobial, anti-inflammatory, anticancer, and neuroprotective properties. The specific arrangement of substituents in 3-Amino-4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine may contribute to its unique interactions with biological targets, making it a promising candidate for further investigation.

The aminomethyl group at the 4-position of the pyridine ring is particularly noteworthy, as it introduces a secondary amine functionality that can participate in hydrogen bonding and other non-covalent interactions with biological molecules. This feature is often exploited in drug design to enhance binding affinity and selectivity. Additionally, the methoxy group at the 2-position and the trifluoromethoxy group at the 5-position introduce electron-withdrawing effects that can influence the electronic properties of the molecule. These substituents can modulate reactivity, solubility, and metabolic stability, all of which are critical factors in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules like 3-Amino-4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine with high precision. These tools have been instrumental in identifying potential drug candidates by simulating their interactions with target proteins. For example, virtual screening techniques have been used to identify pyridine derivatives that bind tightly to enzymes involved in disease pathways. Such computational approaches are complemented by experimental validation, where synthetic analogs are tested for biological activity.

The synthesis of 3-Amino-4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic strategies include nucleophilic substitution reactions, condensation reactions, and functional group transformations. The use of advanced catalytic systems has also improved the efficiency of these synthetic processes. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce new substituents into the pyridine ring with high selectivity.

In addition to its potential as a drug candidate, 3-Amino-4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine may serve as a valuable intermediate in the synthesis of more complex molecules. Its versatile structure allows for further derivatization into libraries of compounds that can be screened for biological activity. Such libraries are often used in high-throughput screening (HTS) campaigns to identify lead compounds for drug development.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds like pyridines in drug discovery. Pyridines are found in numerous approved drugs due to their favorable pharmacological properties. For example, drugs such as gout medications (e.g., allopurinol), antiviral agents (e.g., oseltamivir), and anticancer agents (e.g., imatinib) contain pyridine moieties that contribute to their therapeutic effects. The continued exploration of novel pyridine derivatives is expected to yield additional therapeutic breakthroughs.

Future research on 3-Amino-4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine may focus on understanding its mechanism of action at a molecular level. Detailed structural studies using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy can provide insights into how this compound interacts with biological targets. Such structural information is crucial for rational drug design and optimization.

Moreover, green chemistry principles are being increasingly adopted in pharmaceutical research to develop sustainable synthetic methods. This includes minimizing waste generation, using environmentally friendly solvents, and employing energy-efficient processes. The synthesis of 3-Amino-4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine could benefit from these approaches, ensuring that its production is both efficient and environmentally responsible.

In conclusion,3-Amino-4-(aminomethyl)-2-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1804030-76-9) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, while its amenability to synthetic modification allows for tailored optimization of its pharmacological properties. As computational tools and green chemistry practices continue to advance，the exploration of such compounds will undoubtedly contribute to the development of novel therapeutic agents.